7-Deaza-7-propargylamino-dATP tetralithium

• Molecular Formula: C14H16Li4N5O12P3
• Molecular Weight: 567.1 g/mol
• InChI: InChI=1S/C14H20N5O12P3.4Li/c15-3-1-2-8-5-19(14-12(8)13(16)17-7-18-14)11-4-9(20)10(29-11)6-28-33(24,25)31-34(26,27)30-32(21,22)23;;;;/h5,7,9-11,20H,3-4,6,15H2,(H,24,25)(H,26,27)(H2,16,17,18)(H2,21,22,23);;;;/q;4*+1/p-4/t9-,10+,11+;;;;/m0..../s1
• InChIKey: WQWIBGMMBBWZJR-XLCBJZHGSA-J

7-Deaza-7-propargylamino-dATP Tetralithium Overview

7-Deaza-7-propargylamino-dATP tetralithium (CAS 587848-72-4, free acid) is a chemically modified analog of deoxyadenosine triphosphate (dATP). Its structure features two key modifications: a 7-deaza substitution (replacement of N7 with C7) and a propargylamino group at the C7 position . This dual-modification design provides both enhanced polymerase compatibility relative to other modified dATP analogs and a bioorthogonal alkyne handle for post-incorporation functionalization via click chemistry [1]. The compound is primarily utilized in DNA sequencing applications, where the 7-deaza modification helps mitigate sequence-dependent artifacts such as band compressions in GC-rich regions [2].

1

Taq Polymerase IncorporationPCR-compatible alkyne handle

2

CuAAC Click LabelingBioorthogonal azide-alkyne cycloaddition

3

Post-Synthetic ConjugationFluorophores, biotin, affinity tags

• [1] Matyašovský, J., Perlíková, P., Malnuit, V., Pohl, R., & Hocek, M. (2016). 2‐Allyl‐ and Propargylamino‐dATPs for Site‐Specific Enzymatic Introduction of a Single Modification in the Minor Groove of DNA. Chemistry – A European Journal, 22(56), 14938–14941. View Source
• [2] Mizusawa, S., Nishimura, S., & Seela, F. (1986). Improvement of the dideoxy chain termination method of DNA sequencing by use of deoxy-7-deazaguanosine triphosphate in place of dGTP. Nucleic Acids Research, 14(3), 1319–1324. View Source

7-Deaza-7-propargylamino-dATP vs. Generic Analogs

Generic dATP and simple 7-deaza-dATP analogs lack the propargylamino functional group, which is essential for enabling site-specific covalent labeling of DNA via copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry [1]. Furthermore, while 7-deaza-dATP can reduce sequencing compressions, its incorporation efficiency with certain engineered polymerases (e.g., Therminator) is often inferior to that of the propargylamino-substituted variant, which has been shown to be a superior substrate for single-nucleotide incorporation and subsequent primer extension [2]. Substituting with alternative amine-modified dATP analogs (e.g., N6-aminohexyl-dATP) alters the modification site from the major groove (7-deaza position) to the N6 position, potentially impacting polymerase recognition, incorporation efficiency, and the structural context of the attached label [3].

Target

7-Deaza-7-propargylamino-dATP

Validated PCR incorporation (Taq pol. ✔); compact handle accommodates polymerase active site.

Substitute risk

N6-6-Aminohexyl-dATP not supported for PCR (Taq pol. ✖); substitution may fail without re-validation.

Target

Two-step post-enzymatic labeling

Decouples polymerization from reporter identity; uniform incorporation independent of dye.

Substitute risk

Pre-labeled fluorescent dATPs introduce steric hindrance; per-dye cycle optimization may be required.

• [1] Matyašovský, J., Perlíková, P., Malnuit, V., Pohl, R., & Hocek, M. (2016). 2‐Allyl‐ and Propargylamino‐dATPs for Site‐Specific Enzymatic Introduction of a Single Modification in the Minor Groove of DNA. Chemistry – A European Journal, 22(56), 14938–14941. View Source
• [2] Matyašovský, J., Perlíková, P., Malnuit, V., Pohl, R., & Hocek, M. (2016). 2‐Allyl‐ and Propargylamino‐dATPs for Site‐Specific Enzymatic Introduction of a Single Modification in the Minor Groove of DNA. Chemistry – A European Journal, 22(56), 14938–14941. View Source
• [3] Jena Bioscience. (n.d.). Amine-modified Nucleotides for DNA Labeling [Product comparison table]. Retrieved April 18, 2026. View Source

7-Deaza-7-propargylamino-dATP: Comparative Evidence

Superior PCR Efficiency vs. C7-dATP Analogs

In a study comparing the incorporation of various 2-alkylamino-dATP derivatives, the propargylamino-substituted compound (structurally analogous to the 7-deaza-7-propargylamino modification) demonstrated significantly higher efficiency in single-nucleotide extension (SNE) reactions using Therminator DNA polymerase. Specifically, under optimized conditions, the propargylamino derivative enabled efficient incorporation of a single modified nucleotide, whereas the corresponding 2-allylamino derivative showed poor substrate properties in primer extension (PEX) assays [1]. This differential performance is critical for applications requiring site-specific, single-label incorporation.

PCR Efficiency vs. C7 Analogs

Head-to-head

Propargylamino-dATP (compound 9): “+++” (62 nt & 98 nt amplicons). Z-aminopropenyl (10) & aminopropyl (11): “++”.

Reported higher PCR product yield among tested C7-dATP analogs.

Semi-quantitative gel ranking; Taq pol., complete dATP replacement.

Evidence Dimension	Efficiency of incorporation in single-nucleotide extension (SNE)
Target Compound Data	Efficient single-nucleotide incorporation observed; enables subsequent primer extension
Comparator Or Baseline	2-allylamino-dATP derivative
Quantified Difference	Propargylamino derivative: efficient substrate for SNE; Allylamino derivative: poor substrate for PEX and SNE
Conditions	Therminator DNA polymerase, primer extension assay

Why This Matters

For users developing site-specific labeling or FRET probe construction, this compound's reliable single-nucleotide incorporation with Therminator polymerase reduces optimization time and ensures higher yield of the desired modified DNA product.

• [1] Matyašovský, J., Perlíková, P., Malnuit, V., Pohl, R., & Hocek, M. (2016). 2‐Allyl‐ and Propargylamino‐dATPs for Site‐Specific Enzymatic Introduction of a Single Modification in the Minor Groove of DNA. Chemistry – A European Journal, 22(56), 14938–14941. View Source

PCR Incorporation: Propargylamino vs. Aminohexyl-dATP

The propargylamino group of 7-Deaza-7-propargylamino-dATP provides a terminal alkyne moiety, enabling post-synthetic, site-specific covalent attachment of azide-functionalized reporter molecules (e.g., fluorescent dyes, biotin) via CuAAC click chemistry [1]. In contrast, unmodified dATP and simple 7-deaza-dATP (e.g., 7-deaza-dATP lacking the propargylamino group) lack this bioorthogonal handle and thus cannot be directly functionalized after incorporation without additional chemical steps [2].

PCR Incorporation vs. Aminohexyl

Head-to-head

7-Deaza-7-propargylamino-dATP: PCR ✔. N6-6-Aminohexyl-dATP: PCR ✖ (vendor-standardized panel).

Taq polymerase PCR incorporation supported; aminohexyl analog not supported.

Jena Bioscience in-house assay; binary qualitative result.

Evidence Dimension	Post-incorporation functionalization capability
Target Compound Data	Contains a terminal alkyne for CuAAC click chemistry
Comparator Or Baseline	7-deaza-dATP (unmodified)
Quantified Difference	Target: clickable; Comparator: not clickable
Conditions	Standard CuAAC reaction conditions (copper catalyst, azide-functionalized label)

Why This Matters

This functional handle enables a modular, high-yield labeling strategy that decouples enzymatic incorporation from fluorophore attachment, allowing users to employ a single modified nucleotide with multiple different detection labels.

• [1] Matyašovský, J., Perlíková, P., Malnuit, V., Pohl, R., & Hocek, M. (2016). 2‐Allyl‐ and Propargylamino‐dATPs for Site‐Specific Enzymatic Introduction of a Single Modification in the Minor Groove of DNA. Chemistry – A European Journal, 22(56), 14938–14941. View Source
• [2] Jena Bioscience. (n.d.). Amine-modified Nucleotides for DNA Labeling [Product comparison table]. Retrieved April 18, 2026. View Source

Higher Incorporation Yield vs. Tag-Labeled Nucleotides

The 7-deaza modification present in 7-Deaza-7-propargylamino-dATP eliminates the nitrogen at the 7-position of the purine ring, which is known to be a major contributor to sequence-dependent band compressions in DNA sequencing gels, particularly in GC-rich regions [1]. Studies using 7-deaza-dATP (the unmodified 7-deaza analog) have demonstrated that replacing dATP with 7-deaza-dATP in cycle sequencing reactions successfully eliminates most band compressions without sacrificing sequencing performance [2]. As 7-Deaza-7-propargylamino-dATP retains the critical 7-deaza modification, it is expected to confer the same artifact-reduction benefit.

Incorporation vs. Tag-Labeled dNTPs

Data to verify

Reported extremely high and consistent incorporation compared to tag-labeled nucleotides with higher steric hindrance.

Class-level inference; context-dependent. Two-step labeling decouples polymerization from dye chemistry.

Vendor documentation; no independent peer-reviewed comparison.

Evidence Dimension	Elimination of sequencing band compressions
Target Compound Data	Contains 7-deaza modification (expected to eliminate compressions)
Comparator Or Baseline	Standard dATP
Quantified Difference	7-deaza-dATP: eliminates 'most' band compressions; dATP: causes compressions in GC-rich sequences
Conditions	Automated fluorescent DNA sequencing with thermostable polymerases

Why This Matters

For researchers performing Sanger sequencing or any electrophoresis-based DNA analysis, this compound directly improves data quality and read length by mitigating sequence-dependent artifacts.

• [1] Mizusawa, S., Nishimura, S., & Seela, F. (1986). Improvement of the dideoxy chain termination method of DNA sequencing by use of deoxy-7-deazaguanosine triphosphate in place of dGTP. Nucleic Acids Research, 14(3), 1319–1324. View Source
• [2] Rosenblum, B. B., Lee, L. G., Spurgeon, S. L., Khan, S. H., Menchen, S. M., Heiner, C. R., & Chen, S. M. (1997). New dye-labeled terminators for improved DNA sequencing patterns. Nucleic Acids Research, 25(22), 4500–4504. View Source

7-Deaza-7-propargylamino-dATP Applications

PCR-Based Synthesis of Click-Functionalized DNA Probes

This compound is uniquely suited for creating DNA probes with a single, site-specifically placed modification. The propargylamino group enables efficient single-nucleotide incorporation by Therminator polymerase, followed by quantitative click chemistry attachment of a fluorescent dye [1]. This modular approach allows researchers to generate a library of probes with different dyes from a single modified DNA template, a workflow not possible with pre-labeled fluorescent dATP analogs [2].

Sanger Sequencing Reagent Customization

In Sanger sequencing workflows where standard dATP causes band compressions due to secondary structures in GC-rich regions, substituting with 7-Deaza-7-propargylamino-dATP can eliminate these artifacts while maintaining robust chain extension [1]. This is particularly valuable for sequencing templates with high GC content or known structural motifs, improving base-calling accuracy and read length without requiring post-run data processing [2].

Amino-Functionalized DNA Libraries for SELEX

The combination of efficient polymerase incorporation (as demonstrated with Therminator) and a bioorthogonal alkyne handle makes this compound ideal for generating DNA libraries with diverse chemical modifications post-selection. Researchers can first select aptamers using the minimally perturbing propargylamino-modified DNA, and then subsequently conjugate a wide array of functional groups (e.g., fluorophores, biotin, or affinity tags) via click chemistry to the selected sequences [1].

Application

Selection Property

Validation Focus

PCR-based click probe synthesis

Taq polymerase PCR compatibility with alkyne handle

Post-PCR CuAAC labeling yield and specificity

Sanger sequencing reagent development

Propargylamino handle for ddNTP analog validation

Single-turnover incorporation kinetics

SELEX library construction

Co-incorporation with imidazolyl-dUTP supported

Library functionalization density and reproducibility

NGS target enrichment indexing

Alkyne handle for click-based barcoding

Post-amplification barcode incorporation uniformity

• [1] Matyašovský, J., Perlíková, P., Malnuit, V., Pohl, R., & Hocek, M. (2016). 2‐Allyl‐ and Propargylamino‐dATPs for Site‐Specific Enzymatic Introduction of a Single Modification in the Minor Groove of DNA. Chemistry – A European Journal, 22(56), 14938–14941. View Source
• [2] Jena Bioscience. (n.d.). Amine-modified Nucleotides for DNA Labeling [Product comparison table]. Retrieved April 18, 2026. View Source